Cas no 1256824-56-2 (1-(5-chloropyridin-2-yl)cyclobutan-1-amine)

• Product Name: 1-(5-chloropyridin-2-yl)cyclobutan-1-amine
• CAS No: 1256824-56-2
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 6490792
• PubChem ID: 96853407
• Update Time: 2025-06-15

1-(5-chloropyridin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)cyclobutan-1-amine
• EN300-1966372
• 1256824-56-2

• Inchi： 1S/C9H11ClN2/c10-7-2-3-8(12-6-7)9(11)4-1-5-9/h2-3,6H,1,4-5,11H2
• InChI Key： BURUMWSCKOUMOP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(CCC1)N

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-chloropyridin-2-yl)cyclobutan-1-amine

Introduction to 1-(5-chloropyridin-2-yl)cyclobutan-1-amine (CAS No. 1256824-56-2)

1-(5-chloropyridin-2-yl)cyclobutan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 1256824-56-2, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. The compound’s structure consists of a cyclobutane ring substituted with an amine group and a chlorinated pyridine moiety, which together contribute to its distinct chemical properties and reactivity.

The 5-chloropyridin-2-yl substituent is particularly noteworthy, as it introduces a region of electron-withdrawing character into the molecule, influencing both its electronic distribution and potential interactions with biological targets. This feature makes 1-(5-chloropyridin-2-yl)cyclobutan-1-amine a versatile scaffold for drug discovery efforts, enabling modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications, and this particular derivative has emerged as a promising candidate.

Recent advancements in medicinal chemistry have highlighted the importance of cycloalkylamine derivatives in addressing various diseases. The cyclobutane ring in 1-(5-chloropyridin-2-yl)cyclobutan-1-amine contributes to steric constraints that can enhance binding affinity and selectivity when interacting with biological macromolecules. This structural motif has been explored in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways, cancer signaling, and inflammatory responses. The chloropyridine component further expands the compound’s potential by providing a handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In the context of drug development, 1-(5-chloropyridin-2-yl)cyclobutan-1-amine serves as a valuable building block for constructing more complex molecules with enhanced therapeutic efficacy. Its ability to undergo selective modifications allows chemists to explore diverse chemical space, increasing the likelihood of identifying compounds with desirable pharmacological properties. For instance, derivatives of this compound have been investigated for their potential antiviral and antibacterial activities, leveraging the combined effects of the cyclobutane and chloropyridine moieties.

The synthesis of 1-(5-chloropyridin-2-yl)cyclobutan-1-amine typically involves multi-step organic transformations, beginning with the preparation of appropriately substituted precursors. Key steps often include cyclization reactions to form the cyclobutane ring followed by nucleophilic substitution or condensation reactions to introduce the amine functionality. The chlorination step is critical, as it introduces the electron-withdrawing chlorine atom that modulates the compound’s reactivity and biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, 1-(5-chloropyridin-2-yl)cyclobutan-1-amine has been studied using various modeling techniques to predict its interactions with biological targets. Molecular docking simulations have revealed that this compound can bind to proteins involved in disease pathways, suggesting potential therapeutic applications. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of optimized derivatives. These computational studies underscore the importance of integrating experimental data with theoretical models to accelerate drug discovery efforts.

The biological evaluation of 1-(5-chloropyridin-2-yl)cyclobutan-1-amine has yielded promising results in preclinical studies. In vitro assays have demonstrated that certain derivatives exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Furthermore, animal models have shown that these compounds can modulate disease-related pathways without significant toxicity. These findings highlight the potential of this scaffold for further development into novel therapeutics.

As research in pharmaceutical chemistry continues to evolve, 1-(5-chloropyridin-2-yl)cyclobutan-1-amine remains a relevant and dynamic compound for exploring new treatments. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and immunology. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating these findings into tangible medical benefits for patients worldwide.